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Compound of Interest

Compound Name: 2,3-Dimethoxyaniline

Cat. No.: B1295422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides an in-depth overview of the physical, chemical, and spectral

properties of 2,3-Dimethoxyaniline, a key intermediate in organic synthesis. It includes

detailed experimental protocols and explores its applications, particularly within the

pharmaceutical and dye industries.

Core Properties of 2,3-Dimethoxyaniline
2,3-Dimethoxyaniline, also known as 2,3-dimethoxybenzenamine, is an aromatic organic

compound.[1] Its structure consists of a benzene ring substituted with an amino group and two

adjacent methoxy groups.[1] This arrangement of functional groups dictates its chemical

behavior and physical characteristics.

General and Physical Properties
The fundamental physical and identifying properties of 2,3-Dimethoxyaniline are summarized

in the tables below. The compound typically appears as a colorless to yellow or orange clear

liquid. Some sources may also describe it as a yellow to brown solid, which may depend on

purity and storage conditions.[1]

Table 1: General Properties
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Property Value

CAS Number 6299-67-8[1][2][3]

Molecular Formula C₈H₁₁NO₂[1][2][3][4]

Molecular Weight 153.18 g/mol [3][4]

IUPAC Name 2,3-dimethoxyaniline[3][4]

Synonyms
2,3-Dimethoxy-phenylamine, Benzenamine, 2,3-

dimethoxy-[1][2]

Purity >98.0% (GC)

Table 2: Physical and Chemical Properties

Property Value

Physical State (at 20°C) Liquid or Solid[1]

Boiling Point
93 °C at 1.4 mmHg[2], 250.1 °C at 760

mmHg[1]

Density / Specific Gravity (20/20) 1.14 g/cm³[2]

Refractive Index 1.56, 1.5630-1.5650[2]

Solubility
Sparingly soluble in water.[1] Soluble in organic

solvents.

Spectral Data
Spectral analysis is crucial for the structural elucidation and purity confirmation of 2,3-
Dimethoxyaniline. Key spectral data identifiers are available from various databases.

Table 3: Spectral Database Information
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Spectral Data Type Database Reference

¹H NMR, ¹³C NMR, IR, MS
Available on resources like ChemicalBook and

SpectraBase.[5][6]

SDBS (AIST Spectral DB) No. 19403

Chemical Reactivity and Stability
The chemical nature of 2,3-Dimethoxyaniline is defined by the interplay of its aromatic ring,

the electron-donating amino (-NH₂) group, and the two methoxy (-OCH₃) groups. The amino

group imparts basic properties, allowing it to react with acids to form salts.

The compound is noted to be sensitive to light, air, and heat. Therefore, proper storage is

essential to maintain its integrity. It should be stored under an inert gas atmosphere in a

refrigerated environment (0-10°C) and kept in a dark place.

Experimental Protocols
While specific, detailed experimental protocols for 2,3-Dimethoxyaniline are not extensively

published in the provided results, general methodologies for the synthesis, purification, and

analysis of similar anilines can be described.

Synthesis Workflow
The synthesis of substituted anilines often involves the reduction of the corresponding nitro

compound. For 2,3-Dimethoxyaniline, this would involve the reduction of 2,3-

dimethoxynitrobenzene. A general workflow for such a synthesis is outlined below.
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Caption: General workflow for the synthesis and purification of 2,3-Dimethoxyaniline.
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Methodology:

Reduction: The nitroaromatic precursor (2,3-dimethoxynitrobenzene) is dissolved in a

suitable solvent (e.g., ethanol, ethyl acetate).

Catalysis: A catalyst, such as Palladium on carbon (Pd/C), is added, and the mixture is

subjected to a hydrogen atmosphere. Alternatively, metal-acid systems like Sn/HCl can be

used.

Work-up: Upon reaction completion, the catalyst is removed by filtration. The filtrate is

typically neutralized, and the product is extracted into an organic solvent. The organic layer

is washed and dried.

Purification: The crude product is purified, commonly by vacuum distillation, given its boiling

point of 93°C at 1.4 mmHg.[2]

Analytical Protocols
Gas Chromatography (GC): To determine purity, a sample is dissolved in a volatile solvent

and injected into a GC instrument equipped with a suitable column (e.g., a non-polar

capillary column) and a flame ionization detector (FID). The percentage purity is calculated

from the relative peak areas.

Nonaqueous Titration: As a basic compound, the purity of 2,3-Dimethoxyaniline can also be

assessed by titration with a standardized acid (e.g., perchloric acid) in a nonaqueous

solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural confirmation, a sample is

dissolved in a deuterated solvent (e.g., CDCl₃) and analyzed by ¹H and ¹³C NMR

spectroscopy.[6]

Mass Spectrometry (MS): MS analysis provides information on the molecular weight and

fragmentation pattern, confirming the compound's identity.

Applications in Research and Drug Development
2,3-Dimethoxyaniline serves as a versatile building block in various synthetic applications.
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Caption: Key application areas for 2,3-Dimethoxyaniline in various industries.

Pharmaceutical Industry: It is utilized as a starting material or intermediate for synthesizing

complex molecules with potential therapeutic properties.[1] Its structure can be incorporated

into various bioactive scaffolds.

Dye Synthesis: The compound is a precursor in the production of dyes and pigments.[1] The

amino group can be diazotized and coupled to form azo dyes. It has also been mentioned for

use in hair dye compositions.[7]

Organic Chemistry Research: In a laboratory setting, it serves as a reagent for developing

new synthetic methodologies and exploring different reaction pathways.[1]

Safety and Handling
2,3-Dimethoxyaniline is classified as harmful. It is harmful if swallowed, in contact with skin, or

if inhaled. It also causes skin and eye irritation.

GHS Hazard Statements: H302, H312, H315, H319, H332.

Precautionary Measures: When handling, avoid breathing mist or vapors. Use appropriate

personal protective equipment (PPE), including gloves and eye protection. Ensure work is

conducted in a well-ventilated area. In case of contact, wash the affected area with plenty of

water and seek medical advice if feeling unwell.
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This guide consolidates the essential technical information on 2,3-Dimethoxyaniline, providing

a valuable resource for professionals in scientific research and development. Its well-defined

properties and reactive nature make it a significant component in the synthesis of a wide array

of valuable compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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